![molecular formula C12H15N3OS B1356369 5-[2-(2,4-Dimethylphenoxy)ethyl]-1,3,4-thiadiazol-2-amine CAS No. 915920-94-4](/img/structure/B1356369.png)
5-[2-(2,4-Dimethylphenoxy)ethyl]-1,3,4-thiadiazol-2-amine
Description
“5-[2-(2,4-Dimethylphenoxy)ethyl]-1,3,4-thiadiazol-2-amine” is a chemical compound . It is related to “[2-(2,4-dimethylphenoxy)ethyl]ethylamine hydrochloride” which has a linear formula of C12 H19 N O. Cl H .
Molecular Structure Analysis
The molecular structure of a related compound, “5-[2-(2,4-dimethylphenoxy)ethyl]-2H-1,2,3,4-tetrazole”, contains total 31 bond(s); 17 non-H bond(s), 11 multiple bond(s), 4 rotatable bond(s), 11 aromatic bond(s), 1 five-membered ring(s), 1 six-membered ring(s), and 1 ether(s) (aromatic) .Physical And Chemical Properties Analysis
The physical and chemical properties of a related compound, “[2-(2,4-dimethylphenoxy)ethyl]amine hydrochloride”, include a molecular weight of 201.7 and a purity of 95%. It is a solid at room temperature .Scientific Research Applications
Medicine
In the field of medicine, this compound shows potential due to its structural similarity to other thiadiazole derivatives that exhibit biological activity. It could be explored for its anticonvulsant properties, as thiadiazoles are known to interact with central nervous system receptors .
Agriculture
As an agricultural chemical, 5-[2-(2,4-Dimethylphenoxy)ethyl]-1,3,4-thiadiazol-2-amine may serve as a precursor for developing new pesticides or herbicides. Its efficacy in this field would need to be assessed through field trials and toxicity studies .
Material Science
In material science, this compound could be investigated for its potential use in creating novel polymers with specific properties, such as increased thermal stability or unique electrical conductivity, due to the presence of the thiadiazole ring .
Environmental Science
Environmental science could benefit from this compound if it shows the ability to break down pollutants or act as a sensor for environmental toxins, leveraging the reactivity of the thiadiazole moiety .
Biochemistry
Biochemically, the compound could be used as a molecular probe to study enzyme-substrate interactions, given that thiadiazoles can bind to various enzymes and potentially inhibit or modulate their activity .
Pharmacology
In pharmacology, research could focus on the compound’s interaction with various drug targets, such as G-protein coupled receptors or ion channels, to develop new therapeutic agents .
properties
IUPAC Name |
5-[2-(2,4-dimethylphenoxy)ethyl]-1,3,4-thiadiazol-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3OS/c1-8-3-4-10(9(2)7-8)16-6-5-11-14-15-12(13)17-11/h3-4,7H,5-6H2,1-2H3,(H2,13,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WLZCVSUCUMRJHU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OCCC2=NN=C(S2)N)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10589699 |
Source
|
| Record name | 5-[2-(2,4-Dimethylphenoxy)ethyl]-1,3,4-thiadiazol-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10589699 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-[2-(2,4-Dimethylphenoxy)ethyl]-1,3,4-thiadiazol-2-amine | |
CAS RN |
915920-94-4 |
Source
|
| Record name | 5-[2-(2,4-Dimethylphenoxy)ethyl]-1,3,4-thiadiazol-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10589699 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{1,4-Dioxaspiro[4.5]decan-6-yl}ethan-1-ol](/img/structure/B1356291.png)
![CIS-4-azatricyclo[5.2.2.0^{2,6}]undecane-3,5-dione](/img/structure/B1356300.png)
![1-[2-(Methylsulfanyl)ethyl]piperazine](/img/structure/B1356306.png)
